Cas no 2228816-78-0 (1,4-dimethyl-5-(2-nitroethyl)-1H-pyrazole)

• Product Name: 1,4-dimethyl-5-(2-nitroethyl)-1H-pyrazole
• CAS No: 2228816-78-0
• MF: C₇H₁₁N₃O₂
• MW: 169.181141138077
• CID: 6401102
• PubChem ID: 165845096
• Update Time: 2025-06-09

1,4-dimethyl-5-(2-nitroethyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1,4-dimethyl-5-(2-nitroethyl)-1H-pyrazole
• 2228816-78-0
• EN300-1776247

• Inchi： 1S/C7H11N3O2/c1-6-5-8-9(2)7(6)3-4-10(11)12/h5H,3-4H2,1-2H3
• InChI Key： DRXSWAOEZGCVSG-UHFFFAOYSA-N
• SMILES： [O-][N+](CCC1=C(C)C=NN1C)=O

Computed Properties

• Exact Mass: 169.085126602g/mol
• Monoisotopic Mass: 169.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 63.6Ų

Additional information on 1,4-dimethyl-5-(2-nitroethyl)-1H-pyrazole

Comprehensive Overview of 1,4-dimethyl-5-(2-nitroethyl)-1H-pyrazole (CAS No. 2228816-78-0)

1,4-dimethyl-5-(2-nitroethyl)-1H-pyrazole (CAS No. 2228816-78-0) is a specialized pyrazole derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the nitroethyl-substituted pyrazole family, a class known for its versatile applications in drug discovery and material science. With the increasing demand for heterocyclic compounds in modern chemistry, this molecule stands out due to its unique structural features and potential biological activities.

The 1,4-dimethyl-5-(2-nitroethyl)-1H-pyrazole structure combines a pyrazole core with a nitroethyl group, which enhances its reactivity and functionality. Researchers are particularly interested in its role as a building block for synthesizing more complex molecules. Recent studies highlight its potential in developing enzyme inhibitors and bioactive agents, aligning with the growing trend of targeted drug design. The compound's CAS number 2228816-78-0 serves as a critical identifier for regulatory and scientific documentation.

In the context of green chemistry, 1,4-dimethyl-5-(2-nitroethyl)-1H-pyrazole has been explored for its compatibility with sustainable synthesis methods. As industries shift toward eco-friendly processes, this compound's adaptability to catalytic reactions and solvent-free conditions makes it a promising candidate. Its nitro group also opens avenues for click chemistry applications, a hot topic in drug discovery and bioconjugation.

The agrochemical sector has shown keen interest in pyrazole derivatives like CAS 2228816-78-0 due to their potential as pest control agents. With the rise of resistance management in agriculture, novel compounds are needed to address evolving challenges. Preliminary data suggest that 1,4-dimethyl-5-(2-nitroethyl)-1H-pyrazole could contribute to next-generation crop protection solutions, though further studies are required to validate its efficacy and safety.

From a material science perspective, this compound's nitroethyl functionality offers opportunities for designing advanced polymers and coating materials. Its ability to participate in cross-linking reactions makes it valuable for creating high-performance materials. As industries seek innovative additives, 1,4-dimethyl-5-(2-nitroethyl)-1H-pyrazole could play a pivotal role in enhancing material properties such as thermal stability and mechanical strength.

In summary, 1,4-dimethyl-5-(2-nitroethyl)-1H-pyrazole (CAS No. 2228816-78-0) is a multifaceted compound with broad applications across pharmaceuticals, agrochemicals, and material science. Its structural uniqueness and reactivity position it as a valuable asset in research and development. As scientific inquiries into nitroethyl pyrazoles expand, this compound is poised to remain a focal point in innovative chemical solutions.